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Compound of Interest

Compound Name: SirReal2

Cat. No.: B1680979 Get Quote

Technical Support Center: SirReal2
Welcome to the technical support center for SirReal2. This resource is designed to assist

researchers, scientists, and drug development professionals in the successful application of

SirReal2 for in vivo studies, with a specific focus on ensuring its complete dissolution.

Frequently Asked Questions (FAQs)
Q1: What is SirReal2 and what is its mechanism of action?

A1: SirReal2 is a potent and highly selective small-molecule inhibitor of Sirtuin 2 (SIRT2), a

member of the sirtuin family of NAD+-dependent lysine deacylases.[1][2][3] It exhibits an IC50

value of approximately 140 nM for SIRT2 and displays over 1,000-fold selectivity against other

Class I sirtuins like SIRT1 and SIRT3.[1][4] The inhibitory mechanism is unique, involving a

ligand-induced rearrangement of the SIRT2 active site, which unveils a previously unexploited

binding pocket.[2][5] This selective inhibition of SIRT2 leads to the hyperacetylation of

substrates like α-tubulin and has been shown to destabilize the checkpoint protein BubR1.[4][6]

Due to its role in various cellular processes, including cell cycle regulation and inflammation,

SirReal2 is a valuable tool for research in oncology, neurodegeneration, and inflammatory

diseases.[5][6]

Q2: What is the solubility of SirReal2 in common laboratory solvents?
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A2: SirReal2 is readily soluble in Dimethyl Sulfoxide (DMSO).[4] The reported solubility in

DMSO varies slightly between suppliers but is generally high, for instance, at 84 mg/mL, 55

mg/mL, or 3 mg/mL.[1][7][8] It is important to use fresh, anhydrous DMSO as moisture can

reduce its solubility.[1] Its aqueous solubility is limited, necessitating the use of co-solvents for

in vivo formulations.[9]

Q3: Can SirReal2 be used directly in aqueous buffers for in vivo studies?

A3: Due to its poor aqueous solubility, SirReal2 cannot be directly dissolved in aqueous buffers

like PBS or saline for in vivo administration.[9] It will likely precipitate, leading to inaccurate

dosing and potential toxicity. A formulation with co-solvents is essential to ensure complete

dissolution and bioavailability.

Q4: What are the recommended storage conditions for SirReal2?

A4: SirReal2 powder is typically stored at -20°C for long-term stability (up to 3 years).[7] Stock

solutions in DMSO should be stored at -80°C for up to 6 months or at -20°C for 1 month.[6][7]

Troubleshooting Guide
Q1: I've prepared my SirReal2 formulation, but I see precipitation. What should I do?

A1: Precipitation indicates incomplete dissolution. Here are several steps you can take to

troubleshoot this issue:

Ensure Proper Solvent Order: The order of solvent addition is critical. Always start by

dissolving SirReal2 in DMSO to create a stock solution. Then, add other co-solvents like

PEG300 or Tween 80 sequentially, ensuring the solution is clear after each addition before

proceeding to the next.[1]

Use Fresh Solvents: Moisture can significantly impact the solubility of SirReal2 in DMSO.[1]

Use fresh, anhydrous DMSO for preparing your stock solution.

Gentle Warming and Sonication: If you observe precipitation after adding all components,

gentle warming in a hot water bath or sonication can aid in dissolution.[1][6] However, be

cautious with temperature to avoid degradation of the compound.
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Verify Concentrations: Double-check your calculations to ensure you have not exceeded the

solubility limits for the specific formulation you are using.

Filter the Final Solution: If minor, insoluble impurities are present, you can filter the final

solution before administration.[7]

Q2: My in vivo results are inconsistent. Could this be related to SirReal2 dissolution?

A2: Yes, inconsistent results can be a direct consequence of incomplete or variable dissolution

of SirReal2. If the compound is not fully dissolved, the actual administered dose will be lower

and more variable than intended. To ensure consistency:

Prepare Fresh Formulations: It is highly recommended to prepare the final in vivo formulation

immediately before use.[1]

Visually Inspect for Clarity: Always visually inspect your formulation to ensure it is a clear

solution before each administration. Any cloudiness or particulate matter indicates a problem

with dissolution.

Standardize Your Protocol: Use a consistent and validated protocol for preparing your

SirReal2 formulation for all animals in your study.

Quantitative Data Summary
The following table summarizes the solubility and formulation data for SirReal2 based on

information from various suppliers.
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Parameter Value Solvent/Vehicle Source

Solubility

84 mg/mL (199.73

mM)
DMSO [1]

55 mg/mL (130.78

mM)
DMSO [7]

3 mg/mL DMSO [8]

0.3 mg/mL
DMSO:PBS (pH 7.2)

(1:2)
[8]

In Vivo Formulations

Formulation 1 ≥ 2.08 mg/mL

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

[6]

Formulation 2 ≥ 2.08 mg/mL

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

[6]

Formulation 3 ≥ 2.08 mg/mL
10% DMSO, 90%

Corn Oil
[6]

Formulation 4 Variable

5% DMSO, 40%

PEG300, 5% Tween-

80, 50% ddH₂O

[1]

Formulation 5 Variable
5% DMSO, 95% Corn

Oil
[1]

Experimental Protocols
Protocol 1: Preparation of SirReal2 Formulation with PEG300 and Tween-80

This protocol is adapted from common recommendations for preparing SirReal2 for in vivo use.

[1][6]
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Materials:

SirReal2 powder

Anhydrous DMSO

PEG300

Tween-80

Sterile Saline or ddH₂O

Procedure:

Prepare Stock Solution: Accurately weigh the required amount of SirReal2 powder and

dissolve it in anhydrous DMSO to create a concentrated stock solution (e.g., 20.8 mg/mL or

84 mg/mL).[1][6] Ensure the powder is completely dissolved. Gentle vortexing or sonication

can be used.

Add Co-solvents Sequentially: a. In a sterile tube, add the required volume of the SirReal2
DMSO stock solution. b. Add the specified volume of PEG300. Mix thoroughly until the

solution is clear. A vortex mixer can be used. c. Add the specified volume of Tween-80. Mix

again until the solution is completely clear.

Add Aqueous Component: Slowly add the required volume of sterile saline or ddH₂O to

reach the final desired concentration and volume. Mix thoroughly.

Final Inspection and Use: The final solution should be clear and free of any precipitates. It is

recommended to use this formulation immediately after preparation.[1]

Example for a 1 mL working solution (final concentration ≥ 2.08 mg/mL):[6]

Start with 100 µL of a 20.8 mg/mL SirReal2 stock in DMSO.

Add 400 µL of PEG300 and mix until clear.

Add 50 µL of Tween-80 and mix until clear.
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Add 450 µL of saline to bring the total volume to 1 mL and mix.

Visualizations
SirReal2 Formulation Workflow
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Click to download full resolution via product page

Caption: Workflow for ensuring the complete dissolution of SirReal2 for in vivo administration.
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Caption: Simplified signaling pathway of SirReal2-mediated SIRT2 inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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